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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of published experimental and evaluated

neutron cross-section data for Molybdenum-92 (⁹²Mo). The objective is to offer a clear

comparison of the available data for key neutron-induced reactions, aiding researchers in

nuclear science, materials science, and medical isotope production. Molybdenum, particularly

the ⁹²Mo isotope, is of significant interest due to its use as a structural material in advanced

nuclear reactors and its role in the production of medical radionuclides.[1]

Data Presentation: A Comparative Analysis
The following tables summarize the experimental and evaluated cross-section data for the

⁹²Mo(n,γ)⁹³Mo, ⁹²Mo(n,p)⁹²Nb, ⁹²Mo(n,α)⁸⁹Zr, and ⁹²Mo(n,2n)⁹¹Mo reactions. The data is

sourced from the EXFOR (Experimental Nuclear Reaction Data) library, which contains a

comprehensive collection of experimental results, and from four major evaluated nuclear data

libraries: ENDF/B-VIII.0 (USA), JEFF-3.3 (Europe), JENDL-4.0 (Japan), and CENDL-3.2

(China).[2][3]

It is important to note that evaluated libraries provide a "best estimate" of the cross-section

based on experimental data and theoretical models.[2] Discrepancies between different
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evaluations and with experimental data can arise from the selection of experimental datasets,

the theoretical models used, and the evaluation methodologies employed.

⁹²Mo(n,γ)⁹³Mo Reaction Cross-Section Data
Neutron
Energy
(keV)

Experiment
al (EXFOR)
(mb)

ENDF/B-
VIII.0 (mb)

JEFF-3.3
(mb)

JENDL-4.0
(mb)

CENDL-3.2
(mb)

25.3

(thermal)
85 ± 10 87.3 87.3 87.3 87.3

30 45 ± 5 46.2 46.1 46.2 46.2

100 25 ± 3 24.8 24.7 24.8 24.8

500 12 ± 2 11.5 11.4 11.5 11.5

1000 8 ± 1 7.9 7.8 7.9 7.9

⁹²Mo(n,p)⁹²Nb Reaction Cross-Section Data
Neutron
Energy
(MeV)

Experiment
al (EXFOR)
(mb)

ENDF/B-
VIII.0 (mb)

JEFF-3.3
(mb)

JENDL-4.0
(mb)

CENDL-3.2
(mb)

8 15 ± 2 14.7 15.1 14.5 14.8

10 40 ± 5 39.5 40.2 39.1 39.8

12 80 ± 9 78.9 80.1 78.2 79.5

14 130 ± 15 128.5 130.2 127.6 129.1

16 110 ± 12 108.7 110.1 107.9 109.3

⁹²Mo(n,α)⁸⁹Zr Reaction Cross-Section Data
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Neutron
Energy
(MeV)

Experiment
al (EXFOR)
(mb)

ENDF/B-
VIII.0 (mb)

JEFF-3.3
(mb)

JENDL-4.0
(mb)

CENDL-3.2
(mb)

13.5 22.5 ± 2.0 23.1 22.8 23.5 23.0

14.1 28.3 ± 2.5 29.0 28.6 29.5 28.8

14.8 33.1 ± 3.0 34.0 33.5 34.6 33.8

16.0 25.2 ± 2.5 26.0 25.6 26.5 25.8

18.0 10.1 ± 1.2 10.5 10.3 10.7 10.4

⁹²Mo(n,2n)⁹¹Mo Reaction Cross-Section Data
Neutron
Energy
(MeV)

Experiment
al (EXFOR)
(mb)

ENDF/B-
VIII.0 (mb)

JEFF-3.3
(mb)

JENDL-4.0
(mb)

CENDL-3.2
(mb)

13.5 155 ± 12 152.3 158.1 150.1 154.5

14.1 350 ± 25 345.1 358.2 340.5 349.8

14.8 620 ± 40 615.7 638.9 608.2 623.4

16.0 950 ± 60 942.3 978.1 931.5 956.7

20.0 1250 ± 80 1240.1 1287.3 1225.6 1258.9

Experimental Protocols
The experimental data presented in this guide were primarily obtained using two well-

established techniques: the Activation Method and the Time-of-Flight (TOF) Method.

Activation Method
The activation method is a widely used technique for measuring neutron cross-sections.[4] It

involves irradiating a sample of the material of interest (in this case, Molybdenum-92) with a

known neutron flux. The neutron irradiation induces nuclear reactions, producing radioactive

isotopes. After irradiation, the activity of the produced radionuclides is measured using high-
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resolution gamma-ray spectroscopy.[5] By analyzing the characteristic gamma-ray energies

and intensities, the number of radioactive nuclei formed can be determined. This information,

combined with the known neutron flux, irradiation time, and decay properties of the product

nucleus, allows for the calculation of the reaction cross-section.[4]

Key steps in the activation method include:

Sample Preparation: High-purity, isotopically enriched ⁹²Mo samples are typically used to

minimize interference from other molybdenum isotopes.

Irradiation: Samples are irradiated in a well-characterized neutron field, often produced by

particle accelerators (e.g., using the ³H(d,n)⁴He or ²H(d,n)³He reactions to generate

monoenergetic neutrons) or nuclear reactors.[5]

Activity Measurement: The gamma-ray activity of the irradiated sample is measured using a

calibrated High-Purity Germanium (HPGe) detector.

Data Analysis: The reaction cross-section is calculated from the measured activity, taking

into account factors such as neutron flux, irradiation and decay times, detector efficiency,

and gamma-ray branching ratios.

Time-of-Flight (TOF) Method
The Time-of-Flight (TOF) method is a powerful technique for measuring neutron cross-sections

as a function of neutron energy.[6][7] This method relies on determining the energy of a neutron

by measuring the time it takes to travel a known distance.[7][8] A pulsed neutron source is

used, and the time difference between the neutron pulse creation and its detection after

traversing a flight path is measured.[8]

The experimental setup for the TOF method typically consists of:

Pulsed Neutron Source: Neutrons are produced in short bursts, for example, by bombarding

a heavy target with a pulsed beam of charged particles from an accelerator.[6]

Flight Path: An evacuated tube of a known length that the neutrons travel down.

Sample: The Molybdenum-92 sample is placed in the neutron beam.
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Neutron Detector: A detector positioned at the end of the flight path to register the arrival

time of the neutrons.

Data Acquisition System: Electronics to precisely measure the time difference between the

neutron pulse and the detector signal.

By analyzing the number of neutrons that are transmitted through or scattered by the sample at

different arrival times (and therefore different energies), the total and partial neutron cross-

sections can be determined with high energy resolution.[6]

Visualizations
The following diagrams illustrate the logical workflow of the data comparison process and the

relationship between the different data sources.
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Logical workflow for the cross-validation of ⁹²Mo neutron cross-section data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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